(4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol
Description
“(4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol” is a chemical compound that belongs to the class of indazole derivatives. Indazoles are heterocyclic aromatic organic compounds that have been found to exhibit a wide variety of biological properties .
Synthesis Analysis
The synthesis of indazoles often involves the condensation of certain esters in the presence of amines . A novel class of SARS-CoV-2 main protease (Mpro) inhibitors derived from 1,5,6,7-tetrahydro-4H-indazol-4-ones was designed . The synthesis involved virtual screening based on molecular docking followed by molecular dynamics simulation and MM/GBSA calculations .Molecular Structure Analysis
The molecular structure of indazoles has been studied using various spectroscopic techniques, including 1H, 13C NMR, and IR spectra . HMBC, HSQC, COSY, and NOESY spectra of representative compounds have also been studied .Chemical Reactions Analysis
Indazoles have been found to undergo a variety of chemical reactions. For instance, a radical allyl bromination of indazol-4-one at position 7 by the action of N-bromosuccinimide (NBS) in the presence of azobisisobutyronitrile (AIBN) as a radical initiator in carbon tetrachloride and subsequent nucleophilic substitution of the bromine atom in the compound with azide by the action of sodium azide in an acetone–water mixture led to a 7-azido derivative .Mechanism of Action
While the specific mechanism of action for “(4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol” is not mentioned in the search results, indazole derivatives have been found to exhibit a wide variety of biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol involves the reduction of the corresponding ketone intermediate using a reducing agent.", "Starting Materials": [ "4,5,6,7-tetrahydro-1H-indazole-4-carboxaldehyde", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 4,5,6,7-tetrahydro-1H-indazole-4-carboxaldehyde in methanol.", "Step 2: Add a catalytic amount of acetic acid to the solution.", "Step 3: Slowly add sodium borohydride to the solution while stirring at room temperature.", "Step 4: After the addition is complete, stir the reaction mixture for an additional 2 hours.", "Step 5: Quench the reaction by adding a saturated solution of sodium hydroxide in water.", "Step 6: Extract the product with ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the solution under reduced pressure to obtain the desired product, (4,5,6,7-tetrahydro-1H-indazol-4-yl)methanol." ] } | |
CAS RN |
2624126-32-3 |
Molecular Formula |
C8H12N2O |
Molecular Weight |
152.19 g/mol |
IUPAC Name |
4,5,6,7-tetrahydro-1H-indazol-4-ylmethanol |
InChI |
InChI=1S/C8H12N2O/c11-5-6-2-1-3-8-7(6)4-9-10-8/h4,6,11H,1-3,5H2,(H,9,10) |
InChI Key |
HVKGTTVCAFRQPF-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C2=C(C1)NN=C2)CO |
Purity |
95 |
Origin of Product |
United States |
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